Cas no 1171943-07-9 (2-chloro-N-(2-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl]amino}ethyl)benzene-1-sulfonamide)

• Product Name: 2-chloro-N-(2-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl]amino}ethyl)benzene-1-sulfonamide
• CAS No: 1171943-07-9
• MF: C₁₇H₁₉ClN₆O₂S
• MW: 406.889760255814
• CID: 5830393
• PubChem ID: 44071179
• Update Time: 2025-08-05

2-chloro-N-(2-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl]amino}ethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-[2-[[6-(3,5-dimethylpyrazol-1-yl)pyrimidin-4-yl]amino]ethyl]benzenesulfonamide
• 2-chloro-N-(2-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl]amino}ethyl)benzene-1-sulfonamide
• F5561-0198
• VU0647271-1
• 2-chloro-N-(2-((6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)amino)ethyl)benzenesulfonamide
• AKOS024513648
• 1171943-07-9

• Inchi： 1S/C17H19ClN6O2S/c1-12-9-13(2)24(23-12)17-10-16(20-11-21-17)19-7-8-22-27(25,26)15-6-4-3-5-14(15)18/h3-6,9-11,22H,7-8H2,1-2H3,(H,19,20,21)
• InChI Key： BAZXFEYLFVXHMF-UHFFFAOYSA-N
• SMILES： C1(S(NCCNC2=CC(N3C(C)=CC(C)=N3)=NC=N2)(=O)=O)=CC=CC=C1Cl

Computed Properties

• Exact Mass: 406.0978727g/mol
• Monoisotopic Mass: 406.0978727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 110Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-chloro-N-(2-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl]amino}ethyl)benzene-1-sulfonamide

Introduction to Compound CAS No. 1171943-07-9: 2-Chloro-N-(2-{[6-(3,5-Dimethyl-1H-Pyrazol-1-Yl)Pyrimidin-4-Yl]Amino}Ethyl)Benzene-1-Sulfonamide

CAS No. 1171943-07-9, also known as 2-Chloro-N-(2-{[6-(3,5-Dimethyl-1H-Pyrazol-1-Yl)Pyrimidin-4-Yl]Amino}Ethyl)Benzene-1-Sulfonamide, is a highly specialized organic compound with significant applications in the field of pharmaceuticals and chemical research. This compound has garnered attention due to its unique chemical structure and potential therapeutic properties. The molecule incorporates a sulfonamide group, a pyrimidine ring, and a pyrazole moiety, making it a promising candidate for drug development.

The synthesis of this compound involves a series of intricate chemical reactions, including nucleophilic substitutions and coupling reactions. Recent studies have highlighted its potential as an inhibitor of certain enzymes and receptors, which could be pivotal in treating various diseases. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent activity against specific kinase targets, suggesting its role in anti-cancer therapies.

The structural complexity of 2-Chloro-N-(2-{[6-(3,5-Dimethyl-1H-Pyrazol-1-Yl)Pyrimidin-4-Yl]Amino}Ethyl)Benzene-1-Sulfonamide allows for extensive customization in drug design. The presence of the pyrazole ring introduces steric and electronic effects that enhance binding affinity to target proteins. Furthermore, the sulfonamide group is known for its ability to form hydrogen bonds, which is crucial for drug-receptor interactions.

In terms of pharmacokinetics, this compound has shown favorable absorption and bioavailability profiles in preclinical studies. Its ability to cross biological membranes efficiently makes it a strong candidate for systemic drug delivery. Recent advancements in computational chemistry have enabled researchers to predict its metabolic pathways and optimize its stability within the human body.

The application of CAS No. 1171943-07-9 extends beyond pharmacology. Its unique properties make it a valuable tool in material science and catalysis. For example, studies have explored its use as a catalyst in organic synthesis reactions, where it has demonstrated high efficiency and selectivity.

In conclusion, 2-Chloro-N-(2-{[6-(3,5-Dimethyl-1H-Pyrazol-1-Yl)Pyrimidin-4-Yl]Amino}Ethyl)Benzene-1-Sulfonamide represents a cutting-edge compound with vast potential across multiple scientific disciplines. Its intricate structure and versatile functional groups position it as a key player in the development of novel therapeutic agents and advanced materials.